Cas no 720693-19-6 (4-(6-Chloropyrazin-2-yl)morpholine)

• Product Name: 4-(6-Chloropyrazin-2-yl)morpholine
• CAS No: 720693-19-6
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• MDL: MFCD09800998
• CID: 558416
• PubChem ID: 26370209
• Update Time: 2025-05-20

4-(6-Chloropyrazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloropyrazin-2-yl)morpholine
• 4-(6-Chloro-2-pyrazinyl)morpholine
• Morpholine,4-(6-chloro-2-pyrazinyl)-
• 4-(6-Chloro-pyrazin-2-yl)morpholine
• 4-(6-Chloro-pyrazin-2-yl)-morpholine
• AC1Q3KQO
• ACMC-209olm
• AG-G-83228
• CTK5D5489
• SBB054464
• DTXSID30650092
• AVZHUCQUCHGNJF-UHFFFAOYSA-N
• MFCD09800998
• Z729849304
• J-513615
• AM20070430
• EN300-63616
• SCHEMBL3089415
• AKOS009106764
• AB52603
• 6-Chloro-6-moropholinopyrazine
• PS-3514
• 720693-19-6
• CS-0171627
• FT-0645636
• A837409
• DS-0434
• DB-074516

• MDL： MFCD09800998
• Inchi： 1S/C8H10ClN3O/c9-7-5-10-6-8(11-7)12-1-3-13-4-2-12/h5-6H,1-4H2
• InChI Key： AVZHUCQUCHGNJF-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 199.05100
• Monoisotopic Mass: 199.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.2A^2
• XLogP3: 0.8

Experimental Properties

• Color/Form: Solid
• Density: 1.32
• Melting Point: 112-117°C
• Boiling Point: 351.6°C at 760 mmHg
• Flash Point: 166.5 °C
• PSA: 38.25000
• LogP: 1.03160

4-(6-Chloropyrazin-2-yl)morpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(6-Chloropyrazin-2-yl)morpholine

4-(6-Chloropyrazin-2-yl)morpholine (CAS No. 720693-19-6): A Comprehensive Overview

4-(6-Chloropyrazin-2-yl)morpholine (CAS No. 720693-19-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholine and chloropyrazine moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of 4-(6-Chloropyrazin-2-yl)morpholine.

Chemical Structure and Synthesis

The molecular structure of 4-(6-Chloropyrazin-2-yl)morpholine consists of a morpholine ring attached to a chloropyrazine moiety. The morpholine ring is a six-membered heterocyclic compound with one oxygen atom and one nitrogen atom, while the chloropyrazine moiety is a five-membered aromatic ring with two nitrogen atoms and one chlorine atom. This unique combination imparts specific chemical and physical properties to the compound.

The synthesis of 4-(6-Chloropyrazin-2-yl)morpholine can be achieved through several methods. One common approach involves the reaction of 6-chloropyrazine-2-carbaldehyde with morpholine in the presence of a suitable base. This reaction typically proceeds via a nucleophilic addition followed by an intramolecular cyclization to form the desired product. Recent advancements in synthetic chemistry have also explored alternative routes, such as microwave-assisted synthesis and catalyst-mediated reactions, which offer improved yields and reduced reaction times.

Biological Properties

4-(6-Chloropyrazin-2-yl)morpholine has been extensively studied for its biological activities, particularly its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of phosphodiesterase (PDE) enzymes, which play crucial roles in regulating intracellular cyclic nucleotides such as cAMP and cGMP. By modulating PDE activity, 4-(6-Chloropyrazin-2-yl)morpholine can influence various physiological processes, including smooth muscle relaxation, inflammation, and neurotransmission.

In addition to its PDE-inhibitory properties, 4-(6-Chloropyrazin-2-yl)morpholine has shown promise in targeting other biological pathways. For instance, it has been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta. These properties make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.

Clinical Applications

The therapeutic potential of 4-(6-Chloropyrazin-2-yl)morpholine has been explored in various preclinical studies and early-stage clinical trials. In preclinical models of cardiovascular disease, this compound has demonstrated efficacy in reducing blood pressure and improving endothelial function. These findings suggest that it may have applications in the management of hypertension and other cardiovascular conditions.

In the context of neurological disorders, 4-(6-Chloropyrazin-2-yl)morpholine has shown neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of 4-(6-Chloropyrazin-2-yl)morpholine is an important consideration for its potential therapeutic use. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

Toxicological studies have also focused on potential off-target effects and long-term safety concerns. These studies have indicated that while 4-(6-Chloropyrazin-2-yl)morpholine is generally safe at recommended doses, higher concentrations may lead to toxicity in certain organs such as the liver and kidneys. Therefore, careful dose optimization and monitoring are essential for its safe clinical use.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-(6-Chloropyrazin-2-yl)morpholine holds significant promise for advancing our understanding of its biological activities and therapeutic potential. Future studies should focus on elucidating the molecular mechanisms underlying its effects on various biological pathways and validating its efficacy in larger clinical trials.

In conclusion, 4-(6-Chloropyrazin-2-yl)morpholine (CAS No. 720693-19-6) is a multifaceted compound with a wide range of biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure, coupled with its promising preclinical results, positions it as a promising lead compound for further development in medicinal chemistry and pharmaceutical research.